Cas no 18514-84-6 (1,4-dihydrocinnolin-4-one)

1,4-Dihydrocinnolin-4-one is a heterocyclic organic compound featuring a cinnoline core structure with a ketone functional group at the 4-position. This scaffold is of significant interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. Its rigid bicyclic framework allows for selective functionalization, enabling the synthesis of diverse derivatives with tailored properties. The compound’s stability and reactivity make it suitable for applications in drug discovery, particularly in the design of kinase inhibitors and other biologically relevant targets. Its well-defined structure also facilitates mechanistic studies in organic transformations.
1,4-dihydrocinnolin-4-one structure
1,4-dihydrocinnolin-4-one structure
Product Name:1,4-dihydrocinnolin-4-one
CAS No:18514-84-6
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD08704234
CID:123043
PubChem ID:255799
Update Time:2025-06-07

1,4-dihydrocinnolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1H-Cinnolin-4-one
    • Cinnolin-4(1H)-one
    • 4(1H)-Cinnolinone
    • [1,8]NAPHTHYRIDIN-4-OL
    • 1,4-dihydro-4-cinnolinone
    • 1H-Cinnolin-4-on
    • 1H-Cinnolon-(4)
    • 4-Oxo-1,4-dihydrocinnoline
    • Cinnolin-4-ol
    • 4-Cinnolinol
    • 4-HYDROXYCINNOLINE
    • 4-Hydroxy-cinnoline
    • NSC81669
    • 1,4-DIHYDROCINNOLIN-4-ONE
    • KUS8838BCK
    • MLS000760649
    • SMR000370701
    • 4-cinnolinone
    • cinnoline-4-one
    • (4-Hydroxy)cinnoline
    • Cinnoline-4(1H)-one
    • NCIOpen2_000914
    • 4(1H)-Cinnolinone, AldrichCPR
    • BDBM75067
    • 1H-cinnolin-4-one;hydrochloride
    • NCGC00246127-01
    • SCHEMBL276532
    • 875-66-1
    • Butanoicacid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-3-methyl-,(2S)-
    • NSC-81669
    • NSC 81669
    • MB06564
    • A862526
    • AKOS005135837
    • DS-0632
    • AKOS000266168
    • cid_16196864
    • GS-4067
    • SB74374
    • Q17167926
    • J-515518
    • 18514-84-6
    • AC-27099
    • UFMBERDMCRCVSM-UHFFFAOYSA-N
    • UNII-KUS8838BCK
    • FT-0728492
    • MFCD08704234
    • CS-0088124
    • AMY23068
    • CHEMBL1625471
    • MFCD00956158
    • AMY16333
    • EN300-35427
    • DTXSID20236364
    • ALBB-019489
    • cinnoline, 4-hydroxy-
    • DB-011523
    • DTXCID20158855
    • AE-842/32231030
    • 1,4-dihydrocinnolin-4-one
    • MDL： MFCD08704234
    • Inchi： 1S/C8H6N2O/c11-8-5-9-10-7-4-2-1-3-6(7)8/h1-5H,(H,10,11)
    • InChI Key： UFMBERDMCRCVSM-UHFFFAOYSA-N
    • SMILES： O=C1C=NNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Density: 1.31 g/cm3
  • Boiling Point: 303.5°C at 760 mmHg
  • Flash Point: 137.3ºC
  • Refractive Index: 1.666
  • PSA: 45.75000
  • LogP: 0.92310

1,4-dihydrocinnolin-4-one Security Information

1,4-dihydrocinnolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C841025-250mg
Cinnolin-4(1H)-one
 18514-84-6 95%
250mg
 73.00 2021-05-17
ChemScence
CS-W022612-1g
Cinnolin-4(1H)-one
 18514-84-6 98.48%
1g
 $31.0 2022-04-27
ChemScence
CS-W022612-5g
Cinnolin-4(1H)-one
 18514-84-6 98.48%
5g
 $123.0 2022-04-27
ChemScence
CS-W022612-10g
Cinnolin-4(1H)-one
 18514-84-6 98.48%
10g
 $243.0 2022-04-27
ChemScence
CS-W022612-25g
Cinnolin-4(1H)-one
 18514-84-6 98.48%
25g
 $583.0 2022-04-27
TRC
C465370-10mg
Cinnolin-4(1H)-one
 18514-84-6
10mg
 $ 50.00 2022-06-06
TRC
C465370-50mg
Cinnolin-4(1H)-one
 18514-84-6
50mg
 $ 65.00 2022-06-06
TRC
C465370-100mg
Cinnolin-4(1H)-one
 18514-84-6
100mg
 $ 80.00 2022-06-06
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26781-0.25g
1,4-dihydrocinnolin-4-one
 18514-84-6 97%
0.25g
 61.00 2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26781-1g
1,4-dihydrocinnolin-4-one
 18514-84-6 97%
1g
 184.00 2021-07-04

1,4-dihydrocinnolin-4-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18514-84-6)1,4-dihydrocinnolin-4-one
Order Number:A880733
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:02
Price ($):350.0
Email:sales@amadischem.com

1,4-dihydrocinnolin-4-one Related Literature

18514-84-6 (1,4-dihydrocinnolin-4-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:18514-84-6)1,4-dihydrocinnolin-4-one
A880733
Purity:99%
Quantity:25g
Price ($):350.0
Email